Cas no 2227980-26-7 (tert-butyl (1S,4R)-5-(1-aminocyclobutyl)-2-azabicyclo2.1.1hexane-2-carboxylate)

• Product Name: tert-butyl (1S,4R)-5-(1-aminocyclobutyl)-2-azabicyclo2.1.1hexane-2-carboxylate
• CAS No: 2227980-26-7
• MF: C₁₄H₂₄N₂O₂
• MW: 252.352563858032
• CID: 6202357
• PubChem ID: 165830374
• Update Time: 2025-05-22

tert-butyl (1S,4R)-5-(1-aminocyclobutyl)-2-azabicyclo2.1.1hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1S,4R)-5-(1-aminocyclobutyl)-2-azabicyclo2.1.1hexane-2-carboxylate
• tert-butyl (1S,4R)-5-(1-aminocyclobutyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate
• EN300-1885471
• 2227980-26-7

• Inchi： 1S/C14H24N2O2/c1-13(2,3)18-12(17)16-8-9-7-10(16)11(9)14(15)5-4-6-14/h9-11H,4-8,15H2,1-3H3/t9-,10-,11?/m0/s1
• InChI Key： LSLIQLSXWSJAKU-QRHSGQBVSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H]2C[C@H]1C2C1(CCC1)N)=O

Computed Properties

• Exact Mass: 252.183778013g/mol
• Monoisotopic Mass: 252.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl (1S,4R)-5-(1-aminocyclobutyl)-2-azabicyclo2.1.1hexane-2-carboxylate

tert-butyl (1S,4R)-5-(1-aminocyclobutyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate: A Comprehensive Overview

The compound tert-butyl (1S,4R)-5-(1-aminocyclobutyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate, with the CAS number NO2227980-26-7, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure and the presence of an amino group, which contributes to its potential applications in drug design and material science.

The core structure of this compound is a bicyclo[2.1.1]hexane system, which is a type of norbornane derivative. The bicyclic framework is substituted with a tert-butyl group at the 2-position and an amino cyclobutane ring at the 5-position. The stereochemistry of the molecule is defined by the (1S,4R) configuration, which plays a crucial role in determining its physical and chemical properties.

Recent studies have highlighted the importance of such bicyclic compounds in medicinal chemistry due to their ability to mimic natural product structures and their potential as scaffolds for drug development. The presence of the amino group in this compound adds further functionality, enabling it to participate in various biochemical interactions, such as hydrogen bonding and metal coordination.

One of the most promising applications of tert-butyl (1S,4R)-5-(1-aminocyclobutyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate lies in its potential as a building block for more complex molecules. Researchers have explored its use in constructing bioactive compounds with specific stereochemical requirements, leveraging its rigid bicyclic structure to induce desired pharmacophoric arrangements.

In terms of synthesis, this compound can be prepared through a variety of methods, including ring-closing metathesis and stereoselective cycloaddition reactions. The choice of synthetic route depends on the availability of starting materials and the desired stereochemical outcome. Recent advancements in catalytic asymmetric synthesis have made it possible to construct this compound with high enantioselectivity, which is essential for its application in chiral recognition studies.

The biological activity of tert-butyl (1S,4R)-5-(1-aminocyclobutyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate has been investigated in several contexts. For instance, its ability to act as a ligand for metal ions has been explored in coordination chemistry studies, where it has shown potential as a chelating agent with applications in catalysis and sensing technologies.

Moreover, this compound has been studied for its role in enzyme inhibition and receptor binding assays. Its unique combination of rigidity and flexibility makes it an attractive candidate for probing molecular recognition processes at the cellular level.

In conclusion, tert-butyl (1S,4R)-5-(1-aminocyclobutyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate represents a versatile platform for exploring diverse chemical transformations and biological interactions. With ongoing research into its properties and applications, this compound continues to be a focal point for innovation in organic chemistry and related disciplines.